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Compound of Interest

Compound Name: 3-(Piperazin-1-yl)aniline

CAS No.: 125422-03-9

Cat. No.: B1588096

Get Quote

1.1 The Molecule: Architecture and Function CAS 59817-31-1 refers to N,N′,N′′,N′′′-

Tetraacetylchitotetraose (often abbreviated as (GlcNAc)₄ or Chitotetraose).[1] It is a linear

tetrasaccharide composed of four N-acetyl-D-glucosamine (GlcNAc) units linked by

-(1$\to$4) glycosidic bonds.[1]

Unlike simple sugars, this oligomer occupies a critical niche in glycobiology and enzymology.[1]

It serves as a precise, defined substrate for the characterization of chitinases and lysozymes

(specifically Hen Egg White Lysozyme, HEWL).[1] Its chain length is optimal for occupying the

active site clefts (subsites A through D) of these hydrolases, making it an indispensable tool for

kinetic crystallography and inhibition studies.[1]

Furthermore, in plant physiology, (GlcNAc)₄ acts as a potent Microbe-Associated Molecular

Pattern (MAMP).[1] It is recognized by specific pattern recognition receptors (PRRs), such as

CERK1 in Arabidopsis, triggering innate immune responses including reactive oxygen species

(ROS) bursts and MAPK activation.[1]

1.2 Physicochemical Properties Table
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Property Data Notes

Chemical Name
N,N′,N′′,N′′′-

Tetraacetylchitotetraose
Also known as Chitotetraose

CAS Number 59817-31-1 Specific to the tetramer

Molecular Formula

Molecular Weight ~830.79 g/mol

Solubility Water, DMSO
Highly soluble in water;

sparingly soluble in ethanol

Appearance White to off-white powder Crystalline or lyophilized

Purity Grade 95% (HPLC)

Critical for kinetic assays to

avoid oligomer cross-

contamination

Part 2: Safety Data & Handling (E-E-A-T)
2.1 Toxicological Profile While carbohydrate oligomers are generally regarded as low-toxicity,

CAS 59817-31-1 is a bioactive research chemical. No comprehensive toxicological data (LD50)

exists for this specific isomer. Therefore, it must be handled under the "Universal Precautions"

principle.[1]

Acute Toxicity: Not classified, but inhalation of high concentrations of sugar dust can cause

respiratory irritation ("baker's asthma" analog).[1]

Target Organs: Respiratory tract (irritation), Eyes (mechanical irritation).[1]

2.2 Handling Protocols

Aerosol Control: Weighing must be performed in a Class II Biological Safety Cabinet or a

chemical fume hood to prevent inhalation of micro-particulates.[1]

PPE: Nitrile gloves (0.11 mm min.[1] thickness), safety glasses with side shields, and a lab

coat.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/Tannic-Acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management: Sweep up dry powder carefully to avoid dust generation.[1] Dissolve

residue with water; surfaces may become extremely slippery when wet due to the

hygroscopic nature of the sugar.[1]

2.3 Storage & Stability

Temperature: -20°C (Long-term).

Hygroscopicity: Extreme.[1] The molecule will absorb atmospheric moisture, leading to

hydrolysis or microbial growth.[1]

Container: Desiccated, tightly sealed amber glass or high-quality polypropylene.

Shelf Life: >2 years if kept desiccated at -20°C.

Part 3: Experimental Protocols
Protocol A: Preparation of Defined Stock Solutions
Rationale: Accurate kinetic data requires precise molar concentrations.[1] Gravimetric

preparation is preferred over volumetric due to the viscosity of concentrated sugar solutions.[1]

Equilibration: Allow the vial to reach room temperature in a desiccator before opening. This

prevents condensation from forming on the cold powder.[1]

Solvent Choice: Use HPLC-grade water (18.2 M

) or sterile PBS.[1] Avoid unbuffered water if pH sensitivity is a concern for downstream
enzymatic assays.[1]

Dissolution:

Weigh approx. 5 mg of CAS 59817-31-1.

Add calculated volume of solvent to achieve a 10 mM stock.[1]

Vortex gently.[1] Do not sonicate extensively as heat can degrade glycosidic bonds.[1]

Sterilization: Filtration through a 0.22
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m PVDF membrane is recommended if used for cell culture (plant immunity assays).[1]

Aliquot: Flash freeze in liquid nitrogen and store at -80°C. Avoid freeze-thaw cycles.

Protocol B: Chitinase Hydrolysis Assay (HPLC Method)
Rationale: Unlike colorimetric assays (e.g., DNS method) which only measure reducing ends,

HPLC allows the quantification of specific cleavage products (GlcNAc monomer vs. dimer),

revealing the enzyme's mode of action (endo- vs. exo-chitinase).[1]

Materials:

Substrate: 1 mM (GlcNAc)₄ stock.[1]

Enzyme: Purified Chitinase (e.g., Trichoderma viride or recombinant human CHIT1).[1]

Mobile Phase: 70% Acetonitrile / 30% Water.[1]

Column: Amide-functionalized HILIC column (e.g., TSKgel Amide-80).[1]

Workflow:

Incubation: Mix 50

L Enzyme + 50

L Substrate (Final conc 500

M) in 50 mM Acetate Buffer (pH 5.0).

Reaction: Incubate at 37°C for defined intervals (0, 5, 10, 30 min).

Termination: Add 100

L Acetonitrile (pre-chilled) to precipitate the enzyme and stop the reaction.

Clarification: Centrifuge at 12,000 x g for 5 min.

Analysis: Inject 10
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L into HPLC. Monitor UV at 210 nm (peptide bond of N-acetyl group).[1]

Quantification: Compare peak areas against GlcNAc and (GlcNAc)₂ standards.

Part 4: Visualization of Pathways
Figure 1: Enzymatic Hydrolysis Mechanism
Caption: Mechanism of Chitinase action on (GlcNAc)4. The enzyme cleaves the beta-1,4

linkage, typically yielding dimers (Chitobiose).[1]
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[1]

Figure 2: Plant Immunity Signaling (CERK1 Pathway)
Caption: (GlcNAc)4 acts as a PAMP, binding CERK1/LYK5 receptors to trigger MAPK cascades

and ROS production in plants.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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